Cas no 835620-15-0 (1H-Indole-3-propanoic acid, 5-phenyl-1-(phenylsulfonyl)-)

• Product name: 1H-Indole-3-propanoic acid, 5-phenyl-1-(phenylsulfonyl)-
• CAS No: 835620-15-0
• MF: C₂₃H₁₉NO₄S
• MW: 405.46626
• CID: 1808889
• PubChem ID: 18450035

1H-Indole-3-propanoic acid, 5-phenyl-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-propanoic acid, 5-phenyl-1-(phenylsulfonyl)-
• 3-(1-benzenesulfonyl-5-phenyl-1H-indol-3-yl)propionic acid
• DB-365370
• SCHEMBL3029775
• 835620-15-0

• Inchi： InChI=1S/C23H19NO4S/c25-23(26)14-12-19-16-24(29(27,28)20-9-5-2-6-10-20)22-13-11-18(15-21(19)22)17-7-3-1-4-8-17/h1-11,13,15-16H,12,14H2,(H,25,26)
• InChI Key： GDRPZPAMWKJXRQ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC3=C(C=C2)N(C=C3CCC(=O)O)S(=O)(=O)C4=CC=CC=C4

Computed Properties

• Exact Mass: 405.10347926g/mol
• Monoisotopic Mass: 405.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 84.8Ų